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molecular formula C12H15BrO3 B1311313 Methyl 2-[4-(3-bromopropoxy)phenyl]acetate CAS No. 203071-48-1

Methyl 2-[4-(3-bromopropoxy)phenyl]acetate

Cat. No. B1311313
CAS RN: 203071-48-1
M. Wt: 287.15 g/mol
InChI Key: RCJIDBYQEBHGTE-UHFFFAOYSA-N
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Patent
US07342039B2

Procedure details

This compound was produced using similar methods as those used Step 3, example 6, starting with (4-hydroxy-phenyl)-acetic acid methyl ester (5.00 g, 30.1 mmol), 1,3-dibromopropane (24.3 g, 120 mmol) and cesium carbonate (40.3 g, 120 mmol). The crude oil was purified by flash chromatography through silica gel using ethyl acetate/hexanes (0/100 gradient to 20/80) to give [4-(3-Bromo-propoxy)-phenyl]-acetic acid methyl ester (7.10 g, 82%) as a faint-yellow oil. 1H NMR (400 MHz, DMSO-d6); δ 7.15 (d, 2H), 6.87 (d, 2H), 4.03 (t, 2H), 3.63 (t, 2H), 3.58 (s, 3H), 3.57 (s, 2H), 2.21 (m, 2H).
Name
(4-hydroxy-phenyl)-acetic acid methyl ester
Quantity
5 g
Type
reactant
Reaction Step One
Name
1,3-dibromopropane
Quantity
24.3 g
Type
reactant
Reaction Step Two
Name
cesium carbonate
Quantity
40.3 g
Type
reactant
Reaction Step Three
Name
[4-(3-Bromo-propoxy)-phenyl]-acetic acid methyl ester
Yield
82%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3](=[O:12])[CH2:4][C:5]1[CH:10]=[CH:9][C:8]([OH:11])=[CH:7][CH:6]=1.[Br:13][CH2:14][CH2:15][CH2:16]Br.C(=O)([O-])[O-].[Cs+].[Cs+]>>[CH3:1][O:2][C:3](=[O:12])[CH2:4][C:5]1[CH:10]=[CH:9][C:8]([O:11][CH2:16][CH2:15][CH2:14][Br:13])=[CH:7][CH:6]=1 |f:2.3.4|

Inputs

Step One
Name
(4-hydroxy-phenyl)-acetic acid methyl ester
Quantity
5 g
Type
reactant
Smiles
COC(CC1=CC=C(C=C1)O)=O
Step Two
Name
1,3-dibromopropane
Quantity
24.3 g
Type
reactant
Smiles
BrCCCBr
Step Three
Name
cesium carbonate
Quantity
40.3 g
Type
reactant
Smiles
C([O-])([O-])=O.[Cs+].[Cs+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
This compound was produced
CUSTOM
Type
CUSTOM
Details
The crude oil was purified by flash chromatography through silica gel

Outcomes

Product
Name
[4-(3-Bromo-propoxy)-phenyl]-acetic acid methyl ester
Type
product
Smiles
COC(CC1=CC=C(C=C1)OCCCBr)=O
Measurements
Type Value Analysis
AMOUNT: MASS 7.1 g
YIELD: PERCENTYIELD 82%
YIELD: CALCULATEDPERCENTYIELD 82.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.